Cas no 646525-53-3 (1,2,3-Benzotriazin-4(3H)-one, 6-methyl-3-propyl-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 6-methyl-3-propyl-
• CAS No: 646525-53-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 419547
• PubChem ID: 71379197
• Update Time: 2025-04-19

1,2,3-Benzotriazin-4(3H)-one, 6-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 6-methyl-3-propyl-
• 6-methyl-3-propyl-1,2,3-benzotriazin-4-one
• DTXSID60801777
• 6-Methyl-3-propyl-1,2,3-benzotriazin-4(3H)-one
• 646525-53-3

• Inchi： 1S/C11H13N3O/c1-3-6-14-11(15)9-7-8(2)4-5-10(9)12-13-14/h4-5,7H,3,6H2,1-2H3
• InChI Key： ZYESUVAOJZLIAF-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2N=NN1CCC

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.03